Cas no 2248282-11-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate
• CAS No: 2248282-11-1
• MF: C₁₈H₂₅NO₅Si
• MW: 363.480306386948
• CID: 6435496
• PubChem ID: 165732314
• Update Time: 2025-05-25

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate Chemical and Physical Properties

Names and Identifiers

• 2248282-11-1
• EN300-6518717
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate

• Inchi： 1S/C18H25NO5Si/c1-18(2,3)25(4,5)23-12-8-11-15(20)24-19-16(21)13-9-6-7-10-14(13)17(19)22/h6-7,9-10H,8,11-12H2,1-5H3
• InChI Key： CMTVUBSJDZZNNZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OCCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 363.15019943g/mol
• Monoisotopic Mass: 363.15019943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate (CAS No. 2248282-11-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate (CAS No. 2248282-11-1) is a highly specialized chemical entity with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring both an isoindole-1,3-dione moiety and a tert-butyldimethylsilyl (TBS) protected hydroxybutanoate group, makes it a versatile intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of protease inhibitors and enzyme modulators.

One of the most searched questions in the field of organic chemistry is: "What are the applications of TBS-protected compounds in peptide synthesis?" The answer lies in the stability and selectivity offered by the tert-butyldimethylsilyl group, which is a cornerstone in modern protecting group strategies. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl fragment, on the other hand, is a key pharmacophore in many bioactive molecules, making this compound a valuable building block for medicinal chemists. Its CAS No. 2248282-11-1 is frequently queried in chemical databases, highlighting its growing importance.

From an SEO perspective, keywords like "TBS-protected butanoate derivatives" and "isoindole-1,3-dione applications" are trending in academic and industrial searches. This aligns with the broader interest in green chemistry and sustainable synthesis, as researchers seek efficient ways to incorporate protecting groups without excessive waste. The compound’s role in click chemistry and bioconjugation is another hot topic, as these methodologies are revolutionizing drug delivery systems and diagnostic tools.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate. Its synthetic route often involves esterification and silylation reactions, which are widely discussed in peer-reviewed journals. The compound’s stability under various pH conditions and its compatibility with common solvents like dichloromethane (DCM) and tetrahydrofuran (THF) further enhance its utility in multi-step syntheses.

In the context of AI-driven drug discovery, this compound’s molecular properties are being explored using machine learning algorithms to predict its reactivity and binding affinity. Such advancements are part of the larger trend toward computational chemistry, where compounds like CAS No. 2248282-11-1 serve as test cases for validating predictive models. This intersection of wet-lab and in-silico research is a focal point for modern chemists.

To summarize, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-[(tert-butyldimethylsilyl)oxy]butanoate is a multifaceted compound with broad relevance in cutting-edge research. Its structural features and synthetic accessibility position it as a critical tool for addressing challenges in drug development, material science, and catalysis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation chemical innovations.